Cas no 2172574-37-5 (3,3-diethyl-1-oxa-9-thia-5-azaspiro5.5undecane)

• Product Name: 3,3-diethyl-1-oxa-9-thia-5-azaspiro5.5undecane
• CAS No: 2172574-37-5
• MF: C₁₂H₂₃NOS
• MW: 229.382122278214
• CID: 5867235
• PubChem ID: 165607176
• Update Time: 2025-08-05

3,3-diethyl-1-oxa-9-thia-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 3,3-diethyl-1-oxa-9-thia-5-azaspiro5.5undecane
• EN300-1279908
• 2172574-37-5
• 3,3-diethyl-1-oxa-9-thia-5-azaspiro[5.5]undecane

• Inchi： 1S/C12H23NOS/c1-3-11(4-2)9-13-12(14-10-11)5-7-15-8-6-12/h13H,3-10H2,1-2H3
• InChI Key： GYDXPMMSFYOQOQ-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)NCC(CC)(CC)CO2

Computed Properties

• Exact Mass: 229.15003553g/mol
• Monoisotopic Mass: 229.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6Ų

Additional information on 3,3-diethyl-1-oxa-9-thia-5-azaspiro5.5undecane

Exploring the Unique Properties and Applications of 3,3-diethyl-1-oxa-9-thia-5-azaspiro[5.5]undecane (CAS No. 2172574-37-5)

The chemical compound 3,3-diethyl-1-oxa-9-thia-5-azaspiro[5.5]undecane (CAS No. 2172574-37-5) is a fascinating spirocyclic molecule that has garnered attention in pharmaceutical and materials science research. With its unique structural features combining oxygen, sulfur, and nitrogen atoms in a spiro arrangement, this compound offers intriguing possibilities for drug discovery and advanced material design. In this comprehensive overview, we'll examine its chemical characteristics, potential applications, and why researchers are increasingly interested in spirocyclic compounds like this one.

Structurally, 3,3-diethyl-1-oxa-9-thia-5-azaspiro[5.5]undecane belongs to the class of heterospirocyclic compounds, characterized by their rigid three-dimensional frameworks. The presence of multiple heteroatoms (O, S, N) in its architecture makes it particularly interesting for medicinal chemistry applications, where such features often contribute to enhanced binding specificity and metabolic stability. The diethyl substitution at the 3-position adds lipophilicity to the molecule, potentially influencing its pharmacokinetic properties.

Recent trends in pharmaceutical research have shown growing interest in spirocyclic scaffolds due to their ability to access novel chemical space. The 1-oxa-9-thia-5-aza combination in this compound is especially noteworthy, as it combines three different heteroatoms in a single constrained framework. Researchers investigating CNS-active compounds or enzyme inhibitors often look for such diverse heterocyclic systems that can provide multiple points of interaction with biological targets.

The synthesis of 3,3-diethyl-1-oxa-9-thia-5-azaspiro[5.5]undecane typically involves multi-step organic transformations, often starting from readily available cyclic precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's focus on sustainable synthesis. The compound's spiro[5.5]undecane core presents both challenges and opportunities in terms of stereochemical control during synthesis.

In material science applications, the rigid structure of 3,3-diethyl-1-oxa-9-thia-5-azaspiro[5.5]undecane makes it a potential candidate for designing advanced polymers with specific thermal or mechanical properties. The presence of sulfur in the structure could contribute to interesting electronic characteristics, making it relevant for organic electronic materials research. These applications align with current market demands for novel materials in electronics and energy storage sectors.

From a drug discovery perspective, compounds containing the spirocyclic thia-aza-oxa motif are being explored for their potential in addressing challenging therapeutic targets. The structural complexity of 2172574-37-5 offers opportunities for creating intellectual property in pharmaceutical development, particularly in areas like neurological disorders or infectious diseases, where novel chemotypes are urgently needed.

The stability profile of 3,3-diethyl-1-oxa-9-thia-5-azaspiro[5.5]undecane is another area of research interest. Preliminary studies suggest that the spirocyclic core provides enhanced stability compared to monocyclic analogs, which is crucial for both pharmaceutical and material applications. This stability, combined with the compound's three-dimensionality, makes it attractive for fragment-based drug design approaches.

Market analysis indicates growing demand for specialized heterocyclic building blocks like 2172574-37-5, particularly in the contract research and custom synthesis sectors. Pharmaceutical companies engaged in hit-to-lead optimization often seek such structurally diverse compounds to expand their screening libraries. The unique combination of oxygen, sulfur, and nitrogen in a single scaffold positions this compound as a valuable asset in medicinal chemistry.

Future research directions for 3,3-diethyl-1-oxa-9-thia-5-azaspiro[5.5]undecane may include exploring its utility in proteolysis targeting chimeras (PROTACs) or other targeted protein degradation strategies. The compound's potential as a conformational constraint element in peptide mimetics also warrants investigation, given the increasing importance of peptide-based therapeutics in modern medicine.

In conclusion, 3,3-diethyl-1-oxa-9-thia-5-azaspiro[5.5]undecane (CAS No. 2172574-37-5) represents an intriguing example of modern heterocyclic chemistry with significant potential across multiple scientific disciplines. Its unique structural features and the growing interest in three-dimensional molecular architectures in drug discovery ensure that this compound will remain relevant in chemical research for years to come. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, we can expect to see innovative applications emerging for this and related spirocyclic compounds.